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Compound of Interest

Compound Name: CAM833

Cat. No.: B10854971

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing CAM833, a potent inhibitor

of the BRCA2-RAD51 interaction, for in vitro research applications. The following sections

detail the mechanism of action, optimal concentrations for various cell-based assays, and

detailed experimental protocols.

Mechanism of Action
CAM833 is a selective, orthosteric inhibitor that disrupts the critical protein-protein interaction

between BRCA2 and RAD51.[1][2] This interaction is essential for the proper functioning of the

homologous recombination (HR) DNA repair pathway.[3][4][5] By binding to RAD51 at the same

site as the BRCA2 FxxA motif, CAM833 effectively blocks the recruitment and assembly of

RAD51 at sites of DNA damage.[3][5] This inhibition of RAD51 filament formation leads to a

failure in the repair of DNA double-strand breaks, ultimately sensitizing cancer cells to DNA-

damaging agents and inducing apoptosis.[1][3][6]
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The optimal concentration of CAM833 for in vitro studies is application-dependent. The

following tables summarize key quantitative data from published research, providing a guide for

experimental design.

Table 1: Inhibition of RAD51 Foci Formation

Cell Line
Treatment
Conditions

CAM833
Concentration

Effect Reference

A549 (NSCLC)

3 Gy Ionizing

Radiation (IR),

6h incubation

6 µM

IC50 for

inhibition of IR-

induced RAD51

foci formation.[3]

[3]

A549 (NSCLC)
3 Gy IR, 6h

incubation
~50 µM

Maximal

inhibition of

RAD51 foci

formation.[3]

[3]

Not Specified 24h incubation 3.125 - 50 µM

Concentration-

dependent

decrease in

RAD51 foci.[1]

[1]

Table 2: Growth Inhibition

Cell Line
Treatment
Conditions

CAM833
Concentration
(GI50)

Reference

HCT116 (Colon

Carcinoma)
96h incubation 38 µM [1][3]

HCT116 (Colon

Carcinoma)

96h incubation + 3 Gy

IR
14 µM [1][3]

Table 3: Other In Vitro Activities
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Activity
CAM833
Concentration

Cell Line /
System

Key Findings Reference

Inhibition of

Homologous

Recombination

6.25 - 12.5 µM
mClover-Lamin A

assay

Statistically

significant

decrease in HR

efficiency.[3]

[3]

Inhibition of

Homologous

Recombination

>25 µM
mClover-Lamin A

assay

Maximal

inhibition of HR.

[3]

[3]

Potentiation of

PARP1 Inhibition
20 µM

BRCA2 wild-type

cells

Potentiates the

growth

suppressive

effect of PARP1

inhibitors.[1]

[1]

Induction of

Apoptosis
Not specified

G2/M-arrested

cells

Increases the

progression of

cells into

apoptosis.[1]

[1]

Binding Affinity

(Kd)
366 nM

ChimRAD51

protein

Potent binding to

the RAD51

protein.[1]

[1]

Signaling Pathway Diagram
The following diagram illustrates the mechanism of action of CAM833 within the Homologous

Recombination DNA repair pathway.
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Caption: Mechanism of CAM833 in inhibiting homologous recombination.

Experimental Protocols
RAD51 Foci Formation Assay
Objective: To quantify the inhibition of RAD51 foci formation in response to DNA damage

following treatment with CAM833.

Materials:

A549 cells (or other suitable cell line)

Cell culture medium (e.g., DMEM with 10% FBS)

CAM833 (stock solution in DMSO)

Ionizing radiation source (e.g., X-ray irradiator)

Primary antibody: anti-RAD51

Secondary antibody: fluorescently-conjugated (e.g., Alexa Fluor 488)
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DAPI (4',6-diamidino-2-phenylindole)

Paraformaldehyde (PFA)

Triton X-100

Bovine Serum Albumin (BSA)

High-content imaging system

Procedure:

Cell Seeding: Seed A549 cells onto 96-well imaging plates at a density that will result in 50-

70% confluency at the time of analysis.

Compound Treatment: The following day, treat cells with a serial dilution of CAM833 (e.g.,

0.1 to 100 µM) or DMSO as a vehicle control for 2 hours.[1]

Induction of DNA Damage: Expose the cells to 3 Gy of ionizing radiation.[3]

Incubation: Incubate the cells for 6 hours post-irradiation to allow for RAD51 foci formation.

[3]

Fixation and Permeabilization:

Wash cells with PBS.

Fix with 4% PFA for 15 minutes.

Wash with PBS.

Permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

Immunostaining:

Block with 5% BSA in PBS for 1 hour.

Incubate with anti-RAD51 primary antibody (diluted in blocking buffer) overnight at 4°C.
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Wash three times with PBS.

Incubate with fluorescently-conjugated secondary antibody and DAPI (for nuclear

counterstaining) for 1 hour at room temperature in the dark.

Wash three times with PBS.

Imaging and Analysis:

Acquire images using a high-content imaging system.

Quantify the number of RAD51 foci per nucleus using automated image analysis software.

Calculate the IC50 value by plotting the percentage of RAD51 foci inhibition against the

log concentration of CAM833.

Cell Growth Inhibition (GI50) Assay
Objective: To determine the concentration of CAM833 that inhibits cell growth by 50%.

Materials:

HCT116 cells (or other cancer cell lines)

Cell culture medium

CAM833 (stock solution in DMSO)

Sulforhodamine B (SRB) assay kit or similar cell viability reagent

96-well plates

Procedure:

Cell Seeding: Seed HCT116 cells into 96-well plates at an appropriate density for a 96-hour

growth period.

Compound Treatment: After 24 hours, treat the cells with a range of CAM833 concentrations

(e.g., 0.1 to 100 µM) in triplicate.[1] Include a vehicle control (DMSO).
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Incubation: Incubate the plates for 96 hours.[1][3]

Cell Viability Measurement:

Perform an SRB assay (or other viability assay) according to the manufacturer's

instructions.

Measure the absorbance using a plate reader.

Data Analysis:

Calculate the percentage of growth inhibition for each concentration relative to the vehicle

control.

Determine the GI50 value by plotting the percentage of growth inhibition against the log

concentration of CAM833 and fitting the data to a dose-response curve.

Experimental Workflow Diagram
The following diagram outlines the general workflow for assessing the in vitro efficacy of

CAM833.
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Caption: General workflow for in vitro studies of CAM833.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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